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Compound of Interest

Compound Name: Anticancer agent 81

Cat. No.: B12393013 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed application notes and protocols for the use of the

anticancer agent Paclitaxel in cell culture experiments. It includes information on solubility,

preparation of solutions, experimental procedures, and the mechanism of action.

Introduction
Paclitaxel is a potent anticancer agent belonging to the taxane family of drugs.[1] It is widely

used in both research and clinical settings for its ability to disrupt microtubule function, leading

to cell cycle arrest and apoptosis.[1][2][3] These application notes provide essential information

for the effective use of Paclitaxel in in vitro cell culture experiments.

Physicochemical Properties and Solubility
Paclitaxel is a crystalline solid with poor aqueous solubility.[4] It is crucial to use appropriate

organic solvents to prepare stock solutions for cell culture applications.

Table 1: Quantitative Data for Paclitaxel
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Property Value Citations

Molecular Formula C₄₇H₅₁NO₁₄

Molecular Weight 853.9 g/mol

Appearance Crystalline solid

Solubility in DMSO ~5 mg/mL to 50 mg/mL

Solubility in Ethanol ~1.5 mg/mL to 20 mg/mL

Storage (Solid) -20°C, protected from light

Storage (Stock Solution)
-20°C in aliquots, stable for up

to 3 months

Typical Working Concentration 2.5 nM - 1000 nM

IC50 Range (various cell lines) 2.5 nM - 7.5 nM

Mechanism of Action
Paclitaxel's primary mechanism of action involves its interaction with microtubules, which are

essential components of the cell's cytoskeleton.

Microtubule Stabilization: Paclitaxel binds to the β-tubulin subunit of microtubules, promoting

their assembly and stabilizing them against depolymerization.

Disruption of Mitosis: This stabilization disrupts the normal dynamic instability of

microtubules required for the formation of the mitotic spindle during cell division.

Cell Cycle Arrest: The dysfunctional spindle activates the spindle assembly checkpoint,

causing the cell to arrest in the G2/M phase of the cell cycle.

Induction of Apoptosis: Prolonged mitotic arrest ultimately triggers programmed cell death

(apoptosis). Paclitaxel can induce apoptosis through various signaling pathways, including

those involving p53 and the c-Jun N-terminal kinase (JNK) pathway.

Below is a diagram illustrating the signaling pathway affected by Paclitaxel.
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Paclitaxel Signaling Pathway
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Paclitaxel Cell Culture Workflow

Start: Paclitaxel Powder

Dissolve in Anhydrous DMSO
to create 1 mM Stock Solution
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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